Cas no 939399-07-2 (4,4,4-Trifluoro-2,2-dimethylbutanoic acid)

4,4,4-Trifluoro-2,2-dimethylbutanoic acid is a fluorinated carboxylic acid characterized by its trifluoromethyl and dimethyl substituents, which impart unique electronic and steric properties. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The steric hindrance from the dimethyl groups can influence reactivity, offering selectivity in synthetic transformations. This compound serves as a versatile intermediate in the synthesis of fluorinated analogs for drug discovery, materials science, and specialty chemicals. Its stability under various conditions and compatibility with further functionalization make it a useful building block in organic and medicinal chemistry research.

4,4,4-Trifluoro-2,2-dimethylbutanoic acid structure

939399-07-2 structure

Product Name:4,4,4-Trifluoro-2,2-dimethylbutanoic acid

CAS No:939399-07-2

MF:C₆H₉F₃O₂

MW:170.129672765732

MDL:MFCD09998070

CID:3165516

PubChem ID:10057937

Update Time:2025-06-23

4,4,4-Trifluoro-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 4,4,4-Trifluoro-2,2-dimethylbutanoic acid
- SCHEMBL760939
- EN300-298972
- F8885-1590
- AT15949
- 4,4,4-trifluoro-2,2-dimethylbutyric acid
- CS-0211688
- 2,2-Dimethyl-4,4,4-trifluorobutanoicacid
- DTXSID80434829
- 689-324-7
- 2-2-DIMETHYL-4,4,4-TRIFLUOROBUTANOIC ACID
- 2,2-Dimethyl-4,4,4-trifluorobutyric acid
- DTXCID30385655
- 2,2-Dimethyl-4,4,4-trifluorobutanoic acid
- PMB39907
- MFCD09998070
- 939399-07-2
- AKOS017390804
- MDL： MFCD09998070
- Inchi： 1S/C6H9F3O2/c1-5(2,4(10)11)3-6(7,8)9/h3H2,1-2H3,(H,10,11)
- InChI Key： GCPLLNZGWOPZLF-UHFFFAOYSA-N
- SMILES： FC(CC(C(=O)O)(C)C)(F)F

Computed Properties

Exact Mass: 170.05546401Da
Monoisotopic Mass: 170.05546401Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 37.3Å²

4,4,4-Trifluoro-2,2-dimethylbutanoic acid Security Information

Hazardous Material Identification：

4,4,4-Trifluoro-2,2-dimethylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T898980-10mg	4,4,4-trifluoro-2,2-dimethylbutanoic acid	939399-07-2		10mg	$ 50.00	2022-06-02
TRC	T898980-50mg	4,4,4-trifluoro-2,2-dimethylbutanoic acid	939399-07-2		50mg	$ 210.00	2022-06-02
TRC	T898980-100mg	4,4,4-trifluoro-2,2-dimethylbutanoic acid	939399-07-2		100mg	$ 295.00	2022-06-02
Apollo Scientific	PC1824-250mg	2,2-Dimethyl-4,4,4-trifluorobutanoic acid	939399-07-2	95%	250mg	£136.00	2025-02-21
Apollo Scientific	PC1824-1g	2,2-Dimethyl-4,4,4-trifluorobutanoic acid	939399-07-2	95%	1g	£422.00	2025-02-21
Enamine	EN300-298972-1g	4,4,4-trifluoro-2,2-dimethylbutanoic acid	939399-07-2	95%	1g	$219.0	2023-09-06
Enamine	EN300-298972-5g	4,4,4-trifluoro-2,2-dimethylbutanoic acid	939399-07-2	95%	5g	$637.0	2023-09-06
Enamine	EN300-298972-10g	4,4,4-trifluoro-2,2-dimethylbutanoic acid	939399-07-2	95%	10g	$945.0	2023-09-06
Enamine	EN300-298972-0.05g	4,4,4-trifluoro-2,2-dimethylbutanoic acid	939399-07-2	95.0%	0.05g	$51.0	2025-02-20
Enamine	EN300-298972-0.1g	4,4,4-trifluoro-2,2-dimethylbutanoic acid	939399-07-2	95.0%	0.1g	$77.0	2025-02-20